Cas no 1217682-00-2 (Boc-Nalpha-methyl-N-im-trityl-D-histidine)

• Product Name: Boc-Nalpha-methyl-N-im-trityl-D-histidine
• CAS No: 1217682-00-2
• MF: C₃₁H₃₃N₃O₄
• MW: 511.611428022385
• CID: 4686810
• Update Time: 2025-06-14

Boc-Nalpha-methyl-N-im-trityl-D-histidine Chemical and Physical Properties

Names and Identifiers

• Boc-Nalpha-methyl-N-im-trityl-D-histidine
• (2R)-2-[(tert-butoxycarbonyl)(methyl)amino]-3-[1-(triphenylmethyl)imidazol-4-yl]propanoic acid

• Inchi： 1S/C31H33N3O4/c1-30(2,3)38-29(37)33(4)27(28(35)36)20-26-21-34(22-32-26)31(23-14-8-5-9-15-23,24-16-10-6-11-17-24)25-18-12-7-13-19-25/h5-19,21-22,27H,20H2,1-4H3,(H,35,36)/t27-/m1/s1
• InChI Key： SWXYPSNTJGPVOJ-HHHXNRCGSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 733
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Boc-Nalpha-methyl-N-im-trityl-D-histidine

Recent Advances in the Application of Boc-Nalpha-methyl-N-im-trityl-D-histidine (CAS: 1217682-00-2) in Chemical Biology and Pharmaceutical Research

Boc-Nalpha-methyl-N-im-trityl-D-histidine (CAS: 1217682-00-2) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique protective groups (Boc and trityl), plays a crucial role in peptide synthesis and drug development. Recent studies have highlighted its utility in the design of novel therapeutic agents, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's structural features, including the methyl and trityl groups, contribute to its stability and specificity, making it a valuable tool in synthetic chemistry and medicinal applications.

One of the key areas of research involving Boc-Nalpha-methyl-N-im-trityl-D-histidine is its application in the synthesis of peptide-based drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of histidine-rich peptides, which are known for their antimicrobial and anticancer properties. The study reported that the incorporation of this derivative into peptide sequences enhanced their stability against proteolytic degradation, thereby improving their pharmacokinetic profiles. Furthermore, the trityl group was found to facilitate selective deprotection, enabling precise control over peptide chain elongation.

In addition to its role in peptide synthesis, Boc-Nalpha-methyl-N-im-trityl-D-histidine has been investigated for its potential in targeted drug delivery systems. A recent preprint on bioRxiv detailed its use in the development of prodrugs designed to release active compounds in response to specific enzymatic activity. The study utilized the compound's trityl group as a cleavable linker, which was shown to be selectively hydrolyzed by intracellular enzymes, leading to the controlled release of therapeutic agents. This approach holds promise for reducing off-target effects and improving the efficacy of treatments for diseases such as cancer and autoimmune disorders.

Another notable advancement involves the application of Boc-Nalpha-methyl-N-im-trityl-D-histidine in the field of chemical proteomics. Researchers have employed this compound as a probe to study protein-ligand interactions, leveraging its histidine moiety to mimic natural binding partners. A 2024 paper in Nature Chemical Biology described its use in identifying novel binding sites on enzymes involved in inflammatory pathways. The findings revealed previously unrecognized interaction motifs, opening new avenues for the design of small-molecule inhibitors with enhanced specificity and potency.

Despite these promising developments, challenges remain in the large-scale production and application of Boc-Nalpha-methyl-N-im-trityl-D-histidine. Issues such as cost-effectiveness, scalability, and the need for optimized synthetic protocols are areas of ongoing research. Recent efforts have focused on developing greener synthetic routes, including the use of biocatalysts and flow chemistry, to address these limitations. A 2023 review in Organic Process Research & Development highlighted several innovative approaches that could streamline the production of this compound, making it more accessible for industrial and academic use.

In conclusion, Boc-Nalpha-methyl-N-im-trityl-D-histidine (CAS: 1217682-00-2) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique structural features and functional properties have enabled advancements in peptide synthesis, drug delivery, and chemical proteomics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics. Future studies should focus on addressing current challenges and exploring its potential in emerging areas such as personalized medicine and nanotechnology.